Cas no 1804688-42-3 (3-(Difluoromethyl)-5-hydroxypyridine-4-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-5-hydroxypyridine-4-carboxaldehyde
• CAS No: 1804688-42-3
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• CID: 4918583
• Update Time: 2025-10-08

3-(Difluoromethyl)-5-hydroxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxypyridine-4-carboxaldehyde

• Inchi： 1S/C7H5F2NO2/c8-7(9)4-1-10-2-6(12)5(4)3-11/h1-3,7,12H
• InChI Key： KEWNBBCRRLLNED-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C=1C=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-5-hydroxypyridine-4-carboxaldehyde

3-(Difluoromethyl)-5-hydroxypyridine-4-carboxaldehyde (CAS No. 1804688-42-3): An Overview of Its Synthesis, Properties, and Applications

3-(Difluoromethyl)-5-hydroxypyridine-4-carboxaldehyde (CAS No. 1804688-42-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its difluoromethyl group, hydroxyl group, and aldehyde functionality, which collectively contribute to its reactivity and utility in synthetic chemistry.

The synthesis of 3-(difluoromethyl)-5-hydroxypyridine-4-carboxaldehyde has been extensively studied, with several efficient and scalable methods reported in the literature. One of the most common approaches involves the reaction of 5-hydroxypyridine-4-carbaldehyde with difluoromethylating agents such as Selectfluor or diethylaminosulfur trifluoride (DAST). These methods have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

In terms of its physical properties, 3-(difluoromethyl)-5-hydroxypyridine-4-carboxaldehyde is a crystalline solid with a melting point of approximately 120°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions. The compound's spectral properties have been well-characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy.

The biological activity of 3-(difluoromethyl)-5-hydroxypyridine-4-carboxaldehyde has been a subject of interest in the pharmaceutical industry. Recent studies have shown that this compound exhibits potent inhibitory activity against various enzymes and receptors, making it a promising lead for drug discovery. For instance, it has been reported to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins and play a crucial role in inflammation and pain. Additionally, the compound has demonstrated antiviral activity against several strains of influenza virus, suggesting its potential as an antiviral agent.

In the field of agrochemicals, 3-(difluoromethyl)-5-hydroxypyridine-4-carboxaldehyde has been explored for its potential as a plant growth regulator and fungicide. Its ability to modulate plant hormone levels and inhibit fungal growth has been demonstrated in several studies. These findings highlight the compound's versatility and potential for use in crop protection and agricultural applications.

The material science applications of 3-(difluoromethyl)-5-hydroxypyridine-4-carboxaldehyde are also noteworthy. The compound's unique electronic properties make it an attractive candidate for the development of novel materials with enhanced optical and electronic characteristics. For example, it has been used as a building block for the synthesis of conjugated polymers and small molecules with tunable bandgaps, which have applications in organic electronics and photovoltaic devices.

Despite its promising properties and applications, the synthesis and use of 3-(difluoromethyl)-5-hydroxypyridine-4-carboxaldehyde require careful consideration of safety and environmental factors. Proper handling procedures should be followed to minimize exposure risks, and waste disposal should be conducted in accordance with local regulations to prevent environmental contamination.

In conclusion, 3-(difluoromethyl)-5-hydroxypyridine-4-carboxaldehyde (CAS No. 1804688-42-3) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new properties and uses for this compound, further solidifying its importance in modern chemistry.